Cas no 74124-36-0 (Eicosanoic acid,2-hexadecyl-3-hydroxy-)

• Product Name: Eicosanoic acid,2-hexadecyl-3-hydroxy-
• CAS No: 74124-36-0
• MF: C₃₆H₇₂O₃
• MW: 552.955092430115
• CID: 570969
• PubChem ID: 3018474
• Update Time: 2025-04-19

Eicosanoic acid,2-hexadecyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Eicosanoic acid,2-hexadecyl-3-hydroxy-
• 2-Hexadecyl-3-hydroxyicosanoic acid
• DTXSID70995570
• EINECS 277-729-8
• 74124-36-0
• 2-hexadecyl-3-hydroxy-eicosanoic acid
• NS00059444
• SCHEMBL3166949

• Inchi： 1S/C36H72O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(37)34(36(38)39)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h34-35,37H,3-33H2,1-2H3,(H,38,39)
• InChI Key： KUBWXAZCUFSNLT-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCC)C(C(=O)O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 552.54814615g/mol
• Monoisotopic Mass: 552.54814615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 33
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 0.898
• Boiling Point: 639.2°C at 760 mmHg
• Flash Point: 354.4°C
• Refractive Index: 1.47